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Compound of Interest

Compound Name:
1,1-Diethoxy-N,N-

dimethylmethanamine

Cat. No.: B195914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Diethoxy-N,N-
dimethylmethanamine (CAS No. 1188-33-6), a versatile reagent in organic synthesis. This

document outlines its key synonyms, chemical and physical properties, detailed experimental

protocols for its primary applications, and visual representations of its reaction mechanisms

and experimental workflows.

Key Synonyms
1,1-Diethoxy-N,N-dimethylmethanamine is also known by several other names in chemical

literature and commercial catalogs. A comprehensive list of these synonyms is provided below

to aid in its identification.

Synonym

N,N-Dimethylformamide diethyl acetal

DMF diethyl acetal

1,1-Diethoxytrimethylamine

Methanamine, 1,1-diethoxy-N,N-dimethyl-

(Diethoxymethyl)dimethylamine
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Physicochemical Properties
A summary of the key physical and chemical properties of 1,1-Diethoxy-N,N-
dimethylmethanamine is presented in the table below. This data is critical for its safe

handling, storage, and application in experimental design.

Property Value

CAS Number 1188-33-6

Molecular Formula C₇H₁₇NO₂

Molecular Weight 147.22 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 130-133 °C

Density 0.859 g/cm³

Refractive Index 1.4

Flash Point 28 °C

Solubility Soluble in a variety of inert solvents

Core Applications and Experimental Protocols
1,1-Diethoxy-N,N-dimethylmethanamine is a powerful reagent primarily used for formylation,

aminomethylenation, and as a precursor in the synthesis of various heterocyclic compounds.

Its reactivity stems from the electrophilic nature of the central carbon atom and its ability to

generate aza-oxo-stabilized carbenium ions.

A principal application of this reagent is the formylation of compounds containing an active

methylene group (a CH₂ group flanked by electron-withdrawing groups) to produce enamines.

These enamines are versatile intermediates in organic synthesis.

Experimental Protocol: Synthesis of an (E)-indol-2-yl enamine

This protocol describes the condensation of 1,2-dimethyl-3-cyano-5-nitroindole with N,N-

Dimethylformamide diethyl acetal to yield the corresponding (E)-indol-2-yl enamine.
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Materials:

1,2-dimethyl-3-cyano-5-nitroindole

N,N-Dimethylformamide diethyl acetal (1,1-Diethoxy-N,N-dimethylmethanamine)

Anhydrous toluene

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

1,2-dimethyl-3-cyano-5-nitroindole in anhydrous toluene.

Add a molar excess of N,N-Dimethylformamide diethyl acetal to the solution.

Heat the reaction mixture to reflux and maintain for approximately 6 hours. The progress

of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, allow the mixture to cool to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

The resulting crude product can be purified by recrystallization or column chromatography

to yield the pure (E)-indol-2-yl enamine.

Signaling Pathways and Experimental Workflows
To visually represent the chemical transformations and experimental processes involving 1,1-
Diethoxy-N,N-dimethylmethanamine, the following diagrams have been generated using the

DOT language.
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General Mechanism: Formylation of an Active Methylene Compound

Reaction Steps

Active Methylene Compound

Aza-oxo-stabilized
carbenium ion

Nucleophilic attack

1,1-Diethoxy-N,N-dimethylmethanamine

Forms

Enamine Product

Elimination
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Experimental Workflow: Enamine Synthesis
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Add 1,1-Diethoxy-N,N-dimethylmethanamine
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Cool to room temperature
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or column chromatography
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To cite this document: BenchChem. [An In-depth Technical Guide to 1,1-Diethoxy-N,N-
dimethylmethanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195914#key-synonyms-for-1-1-diethoxy-n-n-
dimethylmethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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